Cas no 27258-17-9 (4-Fluorophenylacetonitrile)
4-Fluorophenylacetonitrile structure
Product Name:4-Fluorophenylacetonitrile
CAS No:27258-17-9
MF:C3H2Cl2N2
MW:136.967378139496
CID:6963602
PubChem ID:519196
Update Time:2025-06-17
4-Fluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 27258-17-9
- 3,4-dichloro-1H-pyrazole
- CHUPRLGXGZETTE-UHFFFAOYSA-N
- SCHEMBL4329176
- SCHEMBL21737656
- 4-Fluorophenylacetonitrile
-
- Inchi: 1S/C3H2Cl2N2/c4-2-1-6-7-3(2)5/h1H,(H,6,7)
- InChI Key: CHUPRLGXGZETTE-UHFFFAOYSA-N
- SMILES: ClC1=C(C=NN1)Cl
Computed Properties
- Exact Mass: 135.9595035Da
- Monoisotopic Mass: 135.9595035Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 68
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 28.7Ų
4-Fluorophenylacetonitrile Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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